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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercapto-4-methylnicotinamide, a substituted pyridine derivative, holds potential interest in

medicinal chemistry and drug development due to the prevalence of the nicotinamide and thiol

moieties in various biologically active compounds. A thorough understanding of its structural

and electronic properties is paramount for its application, and this is primarily achieved through

a comprehensive analysis of its spectroscopic data. This in-depth technical guide provides a

detailed exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data for 2-Mercapto-4-methylnicotinamide. In the absence of

extensive published experimental data for this specific molecule, this guide leverages

established principles of spectroscopy and data from structurally related compounds to predict

and interpret its spectral characteristics. A key consideration in the analysis of this molecule is

the potential for thiol-thione tautomerism, which will be discussed in the relevant sections.

Molecular Structure and Tautomerism
2-Mercapto-4-methylnicotinamide can exist in two tautomeric forms: the thiol form and the

thione form. The equilibrium between these two forms is influenced by factors such as the
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solvent and the solid-state packing. This tautomerism will have a significant impact on the

spectroscopic data, particularly the IR and NMR spectra.

Mass Spectrometry (MS)
Mass spectrometry is a fundamental technique for determining the molecular weight and

elemental composition of a compound, as well as for obtaining structural information through

fragmentation analysis.

Predicted Mass Spectrum
The nominal molecular weight of 2-Mercapto-4-methylnicotinamide (C₇H₈N₂OS) is 168 g/mol

. Therefore, the electron ionization (EI) mass spectrum is expected to show a molecular ion

peak (M⁺) at m/z 168. High-resolution mass spectrometry (HRMS) would provide a more

accurate mass measurement, confirming the elemental composition.

Table 1: Predicted Key Mass Spectral Data for 2-Mercapto-4-methylnicotinamide

m/z (Predicted) Ion Identity Remarks

168 [M]⁺ Molecular Ion

151 [M - NH₃]⁺
Loss of ammonia from the

amide group

124 [M - C(O)NH₂]⁺ Loss of the carboxamide group

97 [M - C(O)NH₂ - HCN]⁺
Subsequent loss of hydrogen

cyanide

Predicted Fragmentation Pathway
The fragmentation of 2-Mercapto-4-methylnicotinamide in the mass spectrometer is

anticipated to proceed through several key pathways, initiated by the loss of the amide and

thiol functional groups.
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[C₇H₈N₂OS]⁺˙
m/z = 168

[C₇H₅NOS]⁺˙
m/z = 151- NH₃

[C₆H₆NS]⁺
m/z = 124

- C(O)NH₂

[C₅H₄S]⁺˙
m/z = 97

- HCN
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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